Cas no 1372198-16-7 ((2E)-1-(5-bromothiophen-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(5-bromothiophen-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one
• CAS No: 1372198-16-7
• MF: C₁₃H₈BrFOS
• MW: 311.169425010681
• CID: 6377536
• PubChem ID: 7185483
• Update Time: 2025-10-29

(2E)-1-(5-bromothiophen-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(5-bromothiophen-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one
• 2-Propen-1-one, 1-(5-bromo-2-thienyl)-3-(4-fluorophenyl)-, (2E)-
• (E)-1-(5-bromothiophen-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one
• F1622-0006
• 1372198-16-7
• 366-90-5
• AKOS002782674

• Inchi： 1S/C13H8BrFOS/c14-13-8-7-12(17-13)11(16)6-3-9-1-4-10(15)5-2-9/h1-8H/b6-3+
• InChI Key： IYGPXROOLTXOKC-ZZXKWVIFSA-N
• SMILES： C(C1SC(Br)=CC=1)(=O)/C=C/C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 309.94633g/mol
• Monoisotopic Mass: 309.94633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.558±0.06 g/cm3(Predicted)
• Boiling Point: 403.7±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-1-(5-bromothiophen-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one

Introduction to (2E)-1-(5-bromothiophen-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one (CAS No. 1372198-16-7)

(2E)-1-(5-bromothiophen-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This molecule, identified by the CAS number 1372198-16-7, has garnered considerable attention due to its potential applications in drug development and material science. The compound's structure consists of a thiophene ring substituted with a bromine atom at the 5-position, linked to a prop-2-enone moiety. Additionally, the prop-2-enone is further functionalized with a fluorophenyl group at the 4-position, creating a complex and versatile molecular framework.

The synthesis and characterization of this compound have been extensively studied in recent years, reflecting its importance in both academic and industrial research. The presence of both bromine and fluorine substituents makes this molecule particularly interesting for medicinal chemists, as these elements can significantly influence the pharmacokinetic and pharmacodynamic properties of drug candidates. Specifically, the bromine atom can serve as a handle for further chemical modifications, while the fluorine atom is known to enhance metabolic stability and binding affinity.

In recent years, there has been growing interest in exploring the therapeutic potential of heterocyclic compounds, particularly those containing thiophene scaffolds. Thiophenes are known for their biological activity and have been incorporated into numerous drugs used to treat various diseases. The compound (2E)-1-(5-bromothiophen-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one represents an excellent example of how structural modifications can lead to novel bioactive molecules. Its dual substitution pattern allows for fine-tuning of its interactions with biological targets, making it a valuable scaffold for drug discovery.

The use of computational methods has been instrumental in understanding the behavior of this compound. Molecular modeling studies have revealed that the presence of the bromine and fluorine atoms enhances the compound's ability to interact with biological targets, such as enzymes and receptors. These interactions are critical for determining the compound's efficacy and selectivity as a potential drug candidate. Furthermore, computational techniques have been used to predict possible metabolic pathways, helping researchers design more effective synthetic routes and optimize the compound's pharmacokinetic profile.

One of the most promising applications of (2E)-1-(5-bromothiophen-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one is in the development of anticancer agents. Cancer research has seen significant advancements in recent years, largely driven by the discovery of novel molecular targets and the development of targeted therapies. The unique structure of this compound makes it a compelling candidate for further investigation as an anticancer drug. Preclinical studies have shown that derivatives of this molecule can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in tumor progression.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The introduction of fluorine at the 4-position in (2E)-1-(5-bromothiophen-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one is particularly noteworthy, as it has been shown to enhance binding affinity and metabolic stability. These properties are essential for developing drugs that are both effective and durable in vivo. Additionally, fluorine atoms can be used to modulate lipophilicity, which is another critical factor in drug design.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed reactions, have been employed to streamline the process. For instance, palladium-catalyzed cross-coupling reactions have been used to introduce the bromine and fluorine substituents efficiently. These methods not only improve reaction efficiency but also minimize waste, aligning with green chemistry principles.

In conclusion, (2E)-1-(5-bromothiophen-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one (CAS No. 1372198-16-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new drugs, particularly those targeting cancer and other diseases. Advances in computational chemistry and synthetic methodologies continue to enhance our understanding and utilization of this molecule. As research progresses, it is likely that new applications for this compound will emerge, further solidifying its importance in the chemical and pharmaceutical industries.